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Compound of Interest

Compound Name: Lugduname

CAS No.: 180045-75-4

Cat. No.: B15722844

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lugduname, one of the most potent sweetening agents ever synthesized, represents a

significant subject of interest in the study of taste reception and sweetener development. This

technical guide provides an in-depth overview of its chemical identity, sensory properties, and

the biological mechanisms underlying its extraordinary sweetness.

Core Chemical and Physical Data
Lugduname, scientifically known as N′-(4-Cyanophenyl)-N′′-(2,3-

methylenedioxybenzyl)guanidinoacetic acid, is a guanidinocarboxylic acid derivative.[1] Its

remarkable sweetness, estimated to be between 220,000 to 300,000 times that of sucrose on a

weight basis, makes it a molecule of significant interest for structure-activity relationship (SAR)

studies in the field of gustatory science.[1][2][3]

Below is a summary of its key chemical identifiers and properties:
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Identifier Value Source

CAS Number 180045-75-4 [2]

Molecular Formula C₁₈H₁₆N₄O₄ [1][2]

Molar Mass 352.35 g/mol [1]

IUPAC Name

N′-(4-Cyanophenyl)-N′′-(2,3-

methylenedioxybenzyl)guanidi

noacetic acid

[1]

InChI
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[2]

Sweetness Potency 220,000 - 300,000x sucrose [1][3]

Mechanism of Action: The Sweet Taste Signaling
Pathway
The sensation of sweetness is initiated by the binding of sweet compounds to the T1R2/T1R3

heterodimeric G protein-coupled receptor (GPCR) located on the surface of taste receptor cells

within the taste buds.[2][4] Lugduname, as a potent agonist, activates this receptor, triggering

a downstream signaling cascade that ultimately leads to the perception of a sweet taste.[2]

The binding of Lugduname to the T1R2/T1R3 receptor induces a conformational change,

which in turn activates an associated heterotrimeric G protein, primarily gustducin.[4][5] The

activated G protein, specifically the α-subunit (Gα-gustducin), dissociates and activates
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phospholipase C-β2 (PLCβ2).[5][6] PLCβ2 then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][6]

IP3 diffuses through the cytoplasm and binds to its receptor (IP3R) on the endoplasmic

reticulum, causing the release of intracellular calcium ions (Ca²⁺).[6][7] The elevated

intracellular Ca²⁺ concentration opens the transient receptor potential cation channel subfamily

M member 5 (TRPM5), a monovalent cation channel.[7] The resulting influx of sodium ions

(Na⁺) leads to depolarization of the taste receptor cell.[7] This depolarization culminates in the

release of neurotransmitters, such as ATP, which then signal to the gustatory nerve fibers,

transmitting the sweet taste information to the brain for processing.[6][7]

An alternative, secondary pathway for some sweeteners involves the activation of adenylyl

cyclase, leading to an increase in cyclic AMP (cAMP).[5] This increase in cAMP can also

contribute to cell depolarization, though the IP3 pathway is considered the canonical signaling

route for sweet taste.[5]
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Caption: Sweet taste signaling pathway activated by Lugduname.

Experimental Protocols
Synthesis of Lugduname
The synthesis of Lugduname, a guanidinocarboxylic acid, can be achieved through a multi-

step process. A general approach involves the reaction of a suitably protected glycine
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derivative with a guanylating agent, which is in turn synthesized from precursors containing the

cyanophenyl and methylenedioxybenzyl moieties.

A reported synthesis involves the reaction of glycine with cyanamide to form guanidinoacetic

acid.[8][9][10][11][12] More complex guanidinocarboxylic acids like Lugduname require the

synthesis of substituted guanidines. One common method is the reaction of a primary amine

with a cyanamide or a protected S-alkylisothiourea. For Lugduname, this would involve

coupling N-(4-cyanophenyl)cyanamide with 2,3-methylenedioxybenzylamine, followed by

reaction with a glycine derivative.

Illustrative Synthetic Workflow:
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Caption: General workflow for the synthesis of a guanidinoacetic acid precursor.

A detailed, multi-step synthesis was demonstrated in a video by "Chemiolis," starting from o-

vanillin to create the 2,3-methylenedioxybenzylamine precursor, and separately synthesizing

the N-(4-cyanophenyl)guanidino portion before final coupling with a glycine ester and

subsequent deprotection.[13]

In Vitro Sweet Taste Receptor Activation Assay
The activity of Lugduname on the T1R2/T1R3 sweet taste receptor can be quantified using a

cell-based assay.[14][15][16][17][18] This typically involves heterologously expressing the

human T1R2 and T1R3 receptor subunits in a suitable cell line, such as HEK293 cells.[14][15]
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General Protocol:

Cell Culture and Transfection: HEK293 cells are cultured under standard conditions and then

co-transfected with expression plasmids for human T1R2 and T1R3. A G-protein chimera

(e.g., Gα16-gust44) is often co-expressed to couple the receptor activation to a detectable

intracellular signal, typically a calcium flux.[18]

Calcium Imaging: Transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g.,

Fura-2 AM or Fluo-4 AM).

Ligand Application: A baseline fluorescence is established, after which solutions of

Lugduname at varying concentrations are applied to the cells.

Data Acquisition and Analysis: Changes in intracellular calcium concentration are monitored

by measuring the fluorescence intensity. The response is typically measured as the peak

fluorescence intensity change. Dose-response curves are generated by plotting the

response against the logarithm of the Lugduname concentration, from which parameters

like the half-maximal effective concentration (EC₅₀) can be determined.[18]

Sensory Analysis
The sweetness potency of Lugduname is determined through sensory panel testing.[13] A

trained panel of human subjects evaluates the sweetness intensity of dilute aqueous solutions

of Lugduname in comparison to a series of sucrose solutions of known concentrations.

General Protocol:

Panelist Training: A panel of individuals is trained to recognize and rate the intensity of sweet

taste.

Sample Preparation: A stock solution of Lugduname is prepared and serially diluted to

create a range of concentrations. A series of sucrose solutions with varying concentrations

are also prepared as references.

Sensory Evaluation: Panelists are presented with the Lugduname solutions and the sucrose

reference solutions in a controlled and randomized manner. They are asked to compare the

sweetness intensity of the Lugduname solutions to the sucrose solutions.
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Data Analysis: The concentration of a Lugduname solution that is perceived as equally

sweet to a given sucrose solution is determined. The sweetness potency is then calculated

as the ratio of the sucrose concentration to the equi-sweet Lugduname concentration.[13]

Analytical Methods for Quantification
The quantification of Lugduname in various matrices can be achieved using modern analytical

techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry

(MS) or other detectors is a common method for the analysis of artificial sweeteners.[19][20]

[21][22][23]

General HPLC-MS/MS Method:

Sample Preparation: The sample is diluted in a suitable solvent, and if necessary, subjected

to solid-phase extraction (SPE) to remove interfering matrix components.[20]

Chromatographic Separation: The prepared sample is injected into an HPLC system

equipped with a suitable column (e.g., C18 reversed-phase). A gradient elution with a mobile

phase consisting of an aqueous buffer and an organic solvent (e.g., acetonitrile) is used to

separate Lugduname from other components.

Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass

spectrometer (MS/MS). Lugduname is ionized (e.g., using electrospray ionization), and

specific precursor-to-product ion transitions are monitored in multiple reaction monitoring

(MRM) mode for selective and sensitive quantification.[19]

Stability and Physicochemical Properties
Lugduname is expected to be stable under dry conditions.[2] However, its stability in aqueous

solutions is dependent on pH and temperature.[24] As a guanidinocarboxylic acid, it may be

susceptible to hydrolysis under strongly acidic or alkaline conditions. Theoretical studies

suggest that Lugduname can be electrochemically determined in neutral or mildly acidic

media.[25] Further experimental studies are required to fully characterize its solubility and

stability profile in various food and pharmaceutical matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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